Cas no 1351597-61-9 (N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide)
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- VU0532529-1
- 1351597-61-9
- AKOS024532699
- F6122-0318
- N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide
-
- Inchi: 1S/C15H20N2O2S/c18-14(16-12-13-4-2-1-3-5-13)17-8-6-15(7-9-17)19-10-11-20-15/h1-5H,6-12H2,(H,16,18)
- InChI Key: BOBJLWBAEBDPBA-UHFFFAOYSA-N
- SMILES: S1CCOC21CCN(C(NCC1C=CC=CC=1)=O)CC2
Computed Properties
- Exact Mass: 292.12454906g/mol
- Monoisotopic Mass: 292.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.9Ų
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6122-0318-2μmol |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6122-0318-5μmol |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6122-0318-1mg |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6122-0318-2mg |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6122-0318-3mg |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6122-0318-4mg |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6122-0318-5mg |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide |
1351597-61-9 | 5mg |
$69.0 | 2023-09-09 |
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide
Research Brief on N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide (CAS: 1351597-61-9): Recent Advances and Applications
N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide (CAS: 1351597-61-9) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and mechanistic insights.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide via a multi-step route involving key intermediates such as 1-oxa-4-thia-8-azaspiro[4.5]decane. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Structural modifications at the benzyl and carboxamide groups were also explored to optimize binding affinity to target proteins.
In terms of biological activity, preclinical investigations have revealed that this compound exhibits moderate inhibitory effects on gamma-aminobutyric acid (GABA) transporters, suggesting potential applications in neurological disorders such as epilepsy and anxiety. Molecular docking simulations further identified interactions with key residues in the GABA transporter 1 (GAT-1) binding pocket, providing a structural basis for its activity. These findings were corroborated by in vitro assays showing dose-dependent inhibition of GABA uptake in neuronal cell lines.
Beyond CNS applications, recent patent filings (e.g., WO2023056421) have disclosed derivatives of N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide with enhanced antimicrobial properties against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The spirocyclic core's rigidity and the introduction of electron-withdrawing substituents were critical for improving membrane penetration and target engagement.
Despite these advances, challenges remain in optimizing the pharmacokinetic profile of this compound class. A 2024 ACS Pharmacology & Translational Science report highlighted its limited oral bioavailability in rodent models, attributed to first-pass metabolism. Current efforts focus on prodrug strategies and formulation technologies to address these limitations.
In conclusion, N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide represents a chemically tractable scaffold with dual therapeutic potential. Ongoing structure-activity relationship (SAR) studies and translational research are expected to further elucidate its clinical viability in the coming years.
1351597-61-9 (N-benzyl-1-oxa-4-thia-8-azaspiro[4.5]decane-8-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)